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Compound of Interest

Compound Name: 2-Cyclopenten-1-OL

Cat. No.: B1584729

This technical guide provides an in-depth overview of the thermophysical properties of 2-
cyclopenten-1-ol, tailored for researchers, scientists, and professionals in drug development.
This document compiles critically evaluated data, outlines detailed experimental
methodologies, and presents visual representations of experimental workflows.

Chemical Identity and Physical Properties

2-Cyclopenten-1-ol is a cyclic organic compound with the molecular formula CsHsO.[1][2][3] It
is a colorless to pale yellow liquid with a distinct odor.[3] This compound is of interest in organic
synthesis and as a building block for more complex molecules in the pharmaceutical and
agrochemical industries.[3]

Table 1: General and Physical Properties of 2-Cyclopenten-1-ol
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Property Value Source
Molecular Formula CsHsO [1112114]
Molecular Weight 84.12 g/mol [11[415]
CAS Number 3212-60-0 [1][4][6]
IUPAC Name cyclopent-2-en-1-ol [2][4]

2-Cyclopentenol, 3-
Synonyms [2][3]14]
Hydroxycyclopentene

Appearance Colorless to pale yellow liquid [3]

Refractive Index (n20/D) 1.481 (lit.), 1.526 [1][7]

Thermophysical Property Data

The following tables summarize the key thermophysical properties of 2-cyclopenten-1-ol
based on available data. It is important to note that some values are experimental while others
are estimates.

Table 2: Thermodynamic Properties of 2-Cyclopenten-1-ol

Property Value Conditions Source
Boiling Point 140 °C, 144.8 °C at 760 mmHg [11[2]
Melting Point -57.55 °C [1][6]
, 42.0 +13.7 °C, 55.1
Flash Point [1][2]
°C
) 0.9815 g/cm3, 1.092
Density at 20 °C [1112]
g/cms3

The National Institute of Standards and Technology (NIST) provides access to critically
evaluated thermophysical property data for 2-cyclopenten-1-ol, which includes data as a
function of temperature and pressure for properties such as density, viscosity, thermal
conductivity, and vapor pressure.[8]
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Experimental Protocols for Thermophysical
Property Determination

While specific experimental protocols for 2-cyclopenten-1-ol are not readily available in the
public domain, standard methods for determining the thermophysical properties of aliphatic
alcohols can be applied. These methods are well-established and provide a framework for
obtaining accurate data.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method for determining the normal boiling point is distillation.

Experimental Workflow: Boiling Point Determination by Distillation
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Workflow for Boiling Point Determination

Apparatus Setup

Assemble distillation apparatus (round-bottom flask, condenser, thermometer, receiving flask)

Add 2-cyclopenten-1-ol and boiling chips to the flask

Position thermometer bulb just below the side arm of the distillation head

Heating and|Observation

Gently heat the flask

:

Observe for the first drop of distillate collecting in the condenser

:

Record the temperature when a steady flow of distillate is observed and the temperature is constant

Data Recording

Record the constant temperature as the boiling point

Record the atmospheric pressure

Correct the observed boiling point to standard pressure if necessary

Click to download full resolution via product page

Caption: Workflow for determining the boiling point of 2-cyclopenten-1-ol.
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Determination of Density

Density is the mass per unit volume of a substance. A straightforward method for determining

the density of a liquid is by using a pycnometer.

Experimental Workflow: Density Determination using a Pycnometer
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Workflow for Density Determination

Preparation

Clean and dry the pycnometer

Weigh the empty pycnometer (m1)

Calibratior; 'with Water

Fill the pycnometer with deionized water

\

Thermostat at a known temperature (e.g., 20°C)

\

Weigh the pycnometer filled with water (m2)

Measuremen‘ 'with Sample

Empty, clean, and dry the pycnometer

Fill the pycnometer with 2-cyclopenten-1-ol

Thermostat at the same temperature

Weigh the pycnometer filled with the sample (m3)

lation
\

Calculate the volume of the pycnometer using the density of water at the experimental temperature

Calculate the density of 2-cyclopenten-1-ol: p_sample = -ml)/V_pycnometer

Click to download full resolution via product page

Caption: Workflow for determining the density of 2-cyclopenten-1-ol.
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Determination of Heat Capacity

The heat capacity of a substance is the amount of heat required to raise its temperature by one
degree. For liquids, this is often determined using calorimetry. The enthalpy of combustion of
the alcohol can be measured, and from this, the heat capacity can be derived.[9][10]

Safety and Handling

2-Cyclopenten-1-ol is a flammable liquid and vapor.[4][5] It can cause skin and serious eye
irritation, and may cause respiratory irritation.[4][5]

Table 3: GHS Hazard Information for 2-Cyclopenten-1-ol

Hazard Statement Classification

Highly flammable liquid and vapor / Flammable

H225/H226
liquid and vapor
H315 Causes skin irritation
H319 Causes serious eye irritation
H332 Harmful if inhaled
H335 May cause respiratory irritation

Source:[4][5]

Proper personal protective equipment (PPE), including gloves, safety goggles, and a lab coat,
should be worn when handling this chemical.[11] It should be stored in a well-ventilated place,
away from heat, sparks, and open flames.[11][12]

Conclusion

This technical guide provides a summary of the available thermophysical property data for 2-
cyclopenten-1-ol. While a substantial amount of data exists, further experimental validation
under various conditions is recommended for critical applications. The provided experimental
workflows offer a starting point for researchers to obtain high-quality data for this and similar
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compounds. Adherence to safety protocols is paramount when working with this flammable and
irritant chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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